Cas no 2228734-09-4 (tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
• CAS No: 2228734-09-4
• MF: C₁₃H₂₁BrN₄O₂
• MW: 345.235441923141
• CID: 6601720
• PubChem ID: 165690211
• Update Time: 2025-06-09

tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
• 2228734-09-4
• EN300-1902912

• Inchi： 1S/C13H21BrN4O2/c1-13(2,3)20-12(19)18-6-5-15-9(8-18)10-7-11(14)16-17(10)4/h7,9,15H,5-6,8H2,1-4H3
• InChI Key： QLDBFQUNTLYMIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2CN(C(=O)OC(C)(C)C)CCN2)N(C)N=1

Computed Properties

• Exact Mass: 344.08479g/mol
• Monoisotopic Mass: 344.08479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2228734-09-4)

Tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2228734-09-4, is characterized by its complex molecular structure, which includes a piperazine ring and a pyrazole moiety. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The molecular structure of tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate consists of a tert-butyl group attached to a piperazine ring, which is further substituted with a 3-bromo-1-methyl-1H-pyrazole moiety. This unique arrangement of atoms and functional groups contributes to its distinct chemical properties and reactivity. The tert-butyl group enhances the lipophilicity of the compound, making it more suitable for membrane interactions, while the pyrazole ring introduces additional binding sites for biological targets.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various diseases, including neurological disorders and cancer. The piperazine and pyrazole moieties in tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate are known to interact with a wide range of biological targets, making it a versatile scaffold for drug discovery. For instance, piperazine derivatives have been extensively studied for their potential as antipsychotic and antidepressant drugs, while pyrazole compounds are often explored for their anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The pyrazole moiety in tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate can be designed to specifically interact with the ATP-binding site of kinases, thereby inhibiting their activity. This has led to several studies exploring its efficacy in preclinical models as a potential therapeutic agent.

Recent research has also highlighted the compound's potential in treating neurological disorders. The piperazine ring is known to cross the blood-brain barrier, which is essential for compounds targeting central nervous system (CNS) disorders. Studies have shown that derivatives of piperazine can modulate neurotransmitter systems, making them promising candidates for drugs used in treating conditions such as Alzheimer's disease and Parkinson's disease. The addition of the bromo-substituted pyrazole moiety further enhances its pharmacological profile by increasing its binding affinity to specific receptors.

The synthesis of tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo group into the pyrazole ring is particularly critical, as it influences the compound's reactivity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In conclusion, Tert-butyl 3-(3-bromo-1-methyl-1H-pyrazol-5-y)piperazine -carbox ylate (CAS No. 2228734 -09 -4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its applications in drug discovery, particularly in the areas of kinase inhibition and neurological disorders treatment.